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Compound of Interest

Compound Name: Decyl methacrylate

Cat. No.: B1582860 Get Quote

An In-depth Technical Guide for Researchers and Scientists

Decyl methacrylate, a long-chain alkyl methacrylate monomer, is a critical component in the

formulation of high-performance specialty coatings and adhesives. Its unique molecular

structure, featuring a hydrophobic decyl ester group, imparts a range of desirable properties to

polymer systems, including enhanced flexibility, water resistance, and adhesion to various

substrates. This technical guide provides a comprehensive overview of the use of decyl
methacrylate in research and development, covering its synthesis, polymerization, and impact

on the performance of coating and adhesive formulations.

Core Properties of Decyl Methacrylate
Decyl methacrylate is a clear, colorless liquid with a characteristic fruity odor.[1] Its key

physical and chemical properties are summarized in Table 1. The long alkyl chain is the primary

contributor to its hydrophobicity and its ability to act as an internal plasticizer in polymer chains.

[2]

Table 1: Physical and Chemical Properties of Decyl Methacrylate
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Property Value Reference

Chemical Formula C₁₄H₂₆O₂ [2]

Molecular Weight 226.36 g/mol [2]

Appearance Clear, colorless liquid [1]

Boiling Point 258-259 °C [1]

Density ~0.88 g/cm³ at 20°C [2]

CAS Number 3179-47-3 [1]

Synthesis and Polymerization
Decyl methacrylate is typically synthesized via the esterification of methacrylic acid with decyl

alcohol. The resulting monomer can be polymerized through various methods, with free-radical

polymerization being the most common.[1] Copolymers of decyl methacrylate with other

monomers, such as methyl methacrylate or acrylic acid, are often prepared to tailor the final

properties of the polymer for specific applications.[3]

Experimental Protocol: Free-Radical Polymerization of
Decyl Methacrylate
This protocol describes a general procedure for the free-radical solution polymerization of

decyl methacrylate.

Materials:

Decyl methacrylate (monomer)

Toluene (solvent)

2,2'-Azobisisobutyronitrile (AIBN) (initiator)

Methanol (non-solvent for precipitation)

Nitrogen gas supply
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Round-bottom flask with a condenser, magnetic stirrer, and nitrogen inlet

Heating mantle with temperature control

Procedure:

Monomer and Solvent Preparation: In a round-bottom flask, dissolve a specific molar ratio of

decyl methacrylate in toluene. The concentration will depend on the desired molecular

weight and viscosity.

Initiator Addition: Add the initiator, AIBN, to the monomer solution. The amount of initiator will

influence the polymerization rate and the final molecular weight of the polymer.[4]

Inert Atmosphere: Purge the reaction mixture with nitrogen gas for at least 30 minutes to

remove any dissolved oxygen, which can inhibit the polymerization reaction.

Polymerization: Heat the reaction mixture to a specific temperature (typically 70-90°C) under

a continuous nitrogen blanket and with constant stirring.[5] The reaction time can vary from a

few hours to over 24 hours, depending on the desired conversion.

Precipitation and Purification: After the desired reaction time, cool the polymer solution to

room temperature. Precipitate the polymer by slowly adding the solution to an excess of a

non-solvent, such as methanol, while stirring vigorously.

Drying: Collect the precipitated polymer by filtration and dry it in a vacuum oven at a

moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Workflow for Free-Radical Polymerization of Decyl Methacrylate
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Caption: Workflow for the synthesis of poly(decyl methacrylate).
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Application in Specialty Coatings
In the coatings industry, decyl methacrylate is incorporated into polymer resins to enhance

several key performance characteristics. Its hydrophobic nature significantly improves the

water resistance of coatings, making them more durable and resistant to blistering and

corrosion.[6] The flexibility imparted by the long decyl chain helps to improve the impact

resistance and prevents cracking of the coating film.

Table 2: Performance Enhancements in Coatings with Decyl Methacrylate

Performance Metric
Effect of Decyl
Methacrylate

Typical Test Method

Water Resistance Increased
Water Contact Angle, Blister

Resistance (ASTM D714)

Flexibility Increased
Mandrel Bend Test (ASTM

D522)

Adhesion
Improved on non-polar

substrates

Cross-Cut Adhesion Test

(ASTM D3359)

Weatherability Enhanced
QUV Accelerated Weathering

(ASTM G154)

Formulation Workflow for a Decyl Methacrylate-Based
Coating
The following diagram illustrates a typical workflow for formulating a specialty coating

incorporating a decyl methacrylate-based polymer.

Coating Formulation Workflow
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Caption: A typical workflow for formulating a specialty coating.

Application in Adhesives
Decyl methacrylate is a valuable monomer for the formulation of various types of adhesives,

including pressure-sensitive adhesives (PSAs) and structural adhesives.[1] In PSAs, the

flexibility and tackiness can be tailored by copolymerizing decyl methacrylate with other

acrylic monomers. In structural adhesives, it can be used to improve the toughness and impact

strength of the bond.[7]

Table 3: Impact of Decyl Methacrylate on Adhesive Properties
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Property
Influence of Decyl
Methacrylate

Common Test Standard

Adhesion Strength
Increases on low surface

energy substrates

Lap Shear Strength (ASTM

D1002)

Peel Strength Increases
180° Peel Adhesion (ASTM

D3330)

Tack Can be modified in PSAs Loop Tack Test (ASTM D6195)

Flexibility
Increases, improving impact

resistance
T-Peel Test (ASTM D1876)

Structure-Property Relationships
The performance of decyl methacrylate in coatings and adhesives is a direct result of its

molecular structure. The logical relationship between its structural features and the resulting

macroscopic properties is illustrated in the diagram below.

Structure-Property Relationship of Decyl Methacrylate

Key Structural Features

Resulting Polymer Properties

Decyl Methacrylate
Molecular Structure

Long Decyl Chain
(C₁₀H₂₁) Methacrylate Group

Hydrophobicity &
Water Resistance

Flexibility &
Low Tg

Adhesion to
Non-Polar Surfaces Polymerizability

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1582860?utm_src=pdf-body
https://www.benchchem.com/product/b1582860?utm_src=pdf-body
https://www.benchchem.com/product/b1582860?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: How molecular structure dictates polymer properties.

Conclusion
Decyl methacrylate is a versatile and valuable monomer for the development of specialty

coatings and adhesives. Its inherent hydrophobicity, flexibility, and good adhesive properties

make it a key ingredient for formulations requiring high performance and durability. Further

research into the copolymerization of decyl methacrylate with novel functional monomers will

continue to expand its application in advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582860?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

